Cas no 618-30-4 (5-Chlorofuran-2-carboxylic acid)

• Product Name: 5-Chlorofuran-2-carboxylic acid
• CAS No: 618-30-4
• MF: C₅H₃ClO₃
• MW: 146.528520822525
• MDL: MFCD00093272
• CID: 38994
• PubChem ID: 234853
• Update Time: 2025-11-02

5-Chlorofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chlorofuran-2-carboxylic acid
• 5-Chloro-2-furoic acid
• 2-Furancarboxylic acid, 5-chloro-
• 5-chloro-2-furoic acid(SALTDATA: FREE)
• 2-Furoic acid, 5-chloro-
• 5-chloro-2-furancarboxylic acid
• NSC35572
• 5-chloro-2furoic acid
• C5H3ClO3
• KSC493E7H
• NNTBDUTXMIMRKK-UHFFFAOYSA-N
• BCP21554
• CL8867
• 5-chloro-2-furoic acid, AldrichCPR
• AN-4

• MDL： MFCD00093272
• Inchi： 1S/C5H3ClO3/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H,7,8)
• InChI Key： NNTBDUTXMIMRKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 145.97700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 50.44000
• LogP: 1.63120

5-Chlorofuran-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD103367)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-Chlorofuran-2-carboxylic acid

5-Chlorofuran-2-carboxylic Acid (CAS 618-30-4): Properties, Applications, and Market Insights

5-Chlorofuran-2-carboxylic acid (CAS 618-30-4) is an important organic compound widely used in pharmaceutical and agrochemical research. This chlorinated furan derivative has gained significant attention due to its unique chemical structure and versatile applications. With the increasing demand for heterocyclic building blocks in drug discovery, compounds like 5-chlorofuran-2-carboxylic acid have become crucial intermediates in modern synthetic chemistry.

The molecular formula of 5-chlorofuran-2-carboxylic acid is C₅H₃ClO₃, featuring a furan ring substituted with a chlorine atom at the 5-position and a carboxylic acid group at the 2-position. This specific arrangement contributes to its reactivity and makes it valuable for various organic synthesis applications. Researchers often search for "5-chlorofuran-2-carboxylic acid synthesis" or "CAS 618-30-4 properties" when investigating this compound's potential uses.

In pharmaceutical applications, 5-chlorofuran-2-carboxylic acid serves as a key intermediate in the development of novel drug candidates. Its furan-carboxylic acid structure is particularly interesting for medicinal chemists working on anti-inflammatory and antimicrobial agents. Recent studies have explored its potential in creating bioactive molecules, addressing common search queries like "furan derivatives in drug discovery" and "chlorinated heterocycles in medicine".

The agrochemical industry also utilizes 5-chlorofuran-2-carboxylic acid as a building block for developing new crop protection agents. Its structural features make it suitable for creating compounds with potential pesticidal activity, responding to the growing demand for more efficient and environmentally friendly agricultural solutions. This aligns with current trends in "green chemistry in agrochemicals" and "sustainable crop protection".

From a synthetic chemistry perspective, CAS 618-30-4 offers several advantages. The presence of both chloro and carboxyl functional groups on the furan ring allows for diverse chemical transformations, making it a versatile intermediate. Chemists frequently search for "functionalization of furan carboxylic acids" and "modification of chlorinated heterocycles" when working with this compound.

The global market for 5-chlorofuran-2-carboxylic acid has shown steady growth, driven by increasing research activities in pharmaceutical and agricultural chemistry. Suppliers and manufacturers are responding to demands for high-purity furan derivatives, with quality specifications becoming more stringent. Market analysts often track "heterocyclic compound market trends" and "specialty chemical demand analysis" to understand the dynamics affecting compounds like 5-chlorofuran-2-carboxylic acid.

Recent advancements in green synthesis methods have improved the production processes for 5-chlorofuran-2-carboxylic acid, addressing environmental concerns and efficiency challenges. These developments respond to popular search terms like "sustainable synthesis of chlorinated compounds" and "eco-friendly heterocycle production". Researchers are particularly interested in catalytic methods that reduce waste and energy consumption while maintaining high yields.

Quality control and analytical characterization of 5-chlorofuran-2-carboxylic acid are critical aspects for both producers and users. Standard analytical techniques include HPLC, GC-MS, and NMR spectroscopy, with many researchers searching for "CAS 618-30-4 analytical methods" and "purity determination of furan carboxylic acids". Proper characterization ensures the compound meets the required specifications for various applications.

Storage and handling of 5-chlorofuran-2-carboxylic acid require standard laboratory precautions for organic acids. While not classified as highly hazardous, proper storage conditions help maintain its stability and purity over time. Safety data sheets provide detailed information, addressing common queries about "handling chlorinated organic compounds" and "storage of heterocyclic acids".

The future outlook for 5-chlorofuran-2-carboxylic acid appears promising, with potential applications expanding into new areas of materials science and specialty chemicals. As research continues into "functional materials from furan derivatives" and "advanced applications of chlorinated heterocycles", the demand for high-quality CAS 618-30-4 is expected to grow accordingly.

In conclusion, 5-chlorofuran-2-carboxylic acid represents an important compound in modern chemical research and industrial applications. Its unique structure and reactivity profile make it valuable across multiple sectors, from pharmaceuticals to agrochemicals. As synthetic methods improve and new applications emerge, this chlorinated furan derivative will likely maintain its significance in the chemical industry, addressing both current needs and future challenges in specialty chemical development.